Cas no 1385696-75-2 (4-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride)

• Product Name: 4-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride
• CAS No: 1385696-75-2
• MF: C₉H₁₃ClF₃N₃O
• MW: 271.667231321335
• CID: 5169751
• Update Time: 2023-03-03

4-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride
• 3-(Piperidin-4-yl)-5-(2,2,2-trifluoroethyl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C9H12F3N3O.ClH/c10-9(11,12)5-7-14-8(15-16-7)6-1-3-13-4-2-6;/h6,13H,1-5H2;1H
• InChI Key： OYSCUTISRKLBSL-UHFFFAOYSA-N
• SMILES： N1CCC(C2N=C(CC(F)(F)F)ON=2)CC1.[H]Cl

Computed Properties

• Exact Mass: 271.07
• Monoisotopic Mass: 271.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2